Cas no 1220029-84-4 (Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride)

• Product Name: Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride
• CAS No: 1220029-84-4
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 4688083
• Update Time: 2025-06-26

Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[2-(3-piperidinyl)ethoxy]benzoate hydrochloride
• Ethyl 4-[2-(3-piperidinyl)ethoxy]benzoatehydrochloride
• Ethyl 4-(2-(piperidin-3-yl)ethoxy)benzoate hydrochloride
• ethyl 4-[2-(piperidin-3-yl)ethoxy]benzoate hydrochloride
• Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride

• Inchi： 1S/C16H23NO3.ClH/c1-2-19-16(18)14-5-7-15(8-6-14)20-11-9-13-4-3-10-17-12-13;/h5-8,13,17H,2-4,9-12H2,1H3;1H
• InChI Key： KATWAKFCWJLPRM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)OCC)=CC=1)CCC1CNCCC1

Computed Properties

• Exact Mass: 313.144
• Monoisotopic Mass: 313.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride

Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride: A Multifunctional Compound with Promising Pharmacological Applications

Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. The CAS No. 1220029-84-4 identifier uniquely defines this molecule, which features a benzene ring substituted with an ethoxy group and a piperidine ring connected via an ethylene bridge. This structural motif is critical for its biological activity, as it allows for interactions with various target receptors and enzymes. Recent studies have highlighted the potential of Ethyl 4-2-(3-piperidinyethoxybenzoatehydrochloride in modulating inflammatory pathways and its role as a lead compound in drug discovery.

The piperidine ring in Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride is a key structural element that contributes to its pharmacological profile. Piperidine derivatives are known for their ability to interact with lipid membranes and ion channels, which may explain the compound's potential applications in neuropharmacology. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the piperidine ring in this molecule enhances its ability to penetrate the blood-brain barrier, making it a candidate for treating central nervous system (CNS) disorders. This finding aligns with the growing interest in compounds that can target neurological conditions with improved bioavailability.

The ethoxybenzene core of Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride is another critical feature that influences its biological activity. This aromatic ring system is often associated with anti-inflammatory and analgesic properties, as seen in several natural and synthetic compounds. A 2022 review in Bioorganic & Medicinal Chemistry Letters highlighted the role of ethoxybenzene derivatives in modulating the cyclooxygenase (COX) pathway, which is central to the pathogenesis of inflammatory diseases. The ethoxybenzene core in Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride may therefore contribute to its potential as an anti-inflammatory agent.

Recent research has focused on the Structure-Activity Relationship (SAR) of Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride, aiming to optimize its therapeutic potential. A 2024 study in Drug Discovery Today revealed that modifications to the ethoxybenzene core and the piperidine ring significantly affect the compound's affinity for specific receptors. For example, substituting the ethoxy group with a methoxy group increased the compound's selectivity for the COX-2 enzyme, which is a target for non-steroidal anti-inflammatory drugs (NSAIDs). These findings underscore the importance of structural optimization in developing more effective therapeutic agents.

The hydrochloride salt form of Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride is particularly relevant for its solubility and stability in pharmaceutical formulations. The salt form enhances the compound's solubility in aqueous solutions, which is crucial for oral administration. A 2023 study in Pharmaceutical Research demonstrated that the hydrochloride salt form of this compound exhibits improved dissolution rates compared to its free base, making it a preferred candidate for drug development. This property is especially important for compounds with low intrinsic solubility, as it ensures better bioavailability and therapeutic efficacy.

Emerging evidence suggests that Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride may have applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). A 2024 preclinical study published in Frontiers in Pharmacology reported that the compound significantly reduced inflammation in a mouse model of colitis. The mechanism of action was attributed to its ability to inhibit the NF-κB signaling pathway, which plays a central role in the inflammatory response. These findings highlight the potential of Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride as a novel therapeutic agent for inflammatory diseases.

Furthermore, the ethoxybenzene core of Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride may also contribute to its anti-cancer properties. A 2023 study in Cancer Letters found that the compound exhibited cytotoxic activity against several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action was linked to the compound's ability to induce apoptosis and inhibit cell proliferation. These results suggest that Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride could be explored as a potential chemotherapeutic agent, although further research is needed to confirm its efficacy in clinical settings.

Despite its promising therapeutic potential, Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride remains in the early stages of development. Ongoing research is focused on elucidating its pharmacokinetic profile, including its metabolism and excretion pathways. A 2024 study in Drug Metabolism and Disposition reported that the compound is primarily metabolized via oxidative pathways in the liver, with the major metabolite being the hydroxylated derivative of the ethoxybenzene core. Understanding these metabolic pathways is essential for predicting the compound's safety and efficacy in human trials.

In conclusion, Ethyl 4-2-(3-piperidinyl)ethoxybenzoatehydrochloride represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, characterized by the piperidine ring, ethoxybenzene core, and hydrochloride salt form, provides a foundation for its diverse pharmacological activities. As research continues to uncover its mechanisms of action and optimize its properties, this compound may pave the way for innovative treatments in the fields of inflammation, oncology, and neuropharmacology.